Cas no 2172282-30-1 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid)
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid
- 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid
- EN300-1522944
- 2172282-30-1
-
- Inchi: 1S/C28H34N2O5/c1-3-8-19(26(31)30-15-18(2)13-20(16-30)27(32)33)14-29-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,3,8,13-17H2,1-2H3,(H,29,34)(H,32,33)
- InChI Key: SZSPNHRIWAAQPC-UHFFFAOYSA-N
- SMILES: O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CC(C(=O)O)CC(C)C1
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522944-0.05g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-0.1g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-0.25g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-0.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-1.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-2.5g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-5.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-10.0g |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522944-50mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522944-100mg |
1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}-5-methylpiperidine-3-carboxylic acid |
2172282-30-1 | 100mg |
$2963.0 | 2023-09-26 |
1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid
Professional Introduction to Compound with CAS No. 2172282-30-1 and Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid
Compound with the CAS number 2172282-30-1 and the product name 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely recognized for its utility in peptide synthesis and protease inhibition. Additionally, the presence of a methylpiperidine core suggests possible interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the Fmoc group at the amino position is particularly critical, as it facilitates protection-deprotection cycles during peptide elongation. This aspect aligns with contemporary trends in solid-phase peptide synthesis (SPPS), where Fmoc chemistry remains the gold standard due to its efficiency and compatibility with automated synthesizers. The methylpentanoyl side chain further contributes to the compound's structural complexity, potentially influencing its pharmacokinetic properties such as solubility and metabolic stability.
Recent research in medicinal chemistry has highlighted the importance of bioisosteric replacements in drug design to enhance efficacy and reduce side effects. The fluorenylmethoxycarbonyl moiety in this compound serves as an excellent example of such a substitution, as it mimics the properties of natural amino acids while offering additional functional versatility. Studies have demonstrated that Fmoc derivatives can exhibit improved binding affinity to target proteins, making them valuable in the development of small-molecule inhibitors. The 5-methylpiperidine ring, on the other hand, is known for its ability to modulate pharmacological activity by influencing receptor interactions. This structural feature has been exploited in various drug candidates targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.
The potential therapeutic applications of this compound are vast, particularly in areas where enzyme inhibition plays a crucial role. For instance, proteases such as matrix metalloproteinases (MMPs) and caspases have been implicated in numerous pathological processes, including cancer progression and inflammation. The methylpentanoyl moiety could serve as a scaffold for designing inhibitors that disrupt these enzymatic pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain proteases by occupying the active site through hydrophobic interactions and hydrogen bonding networks. Such findings are consistent with recent advancements in structure-based drug design, where molecular modeling techniques are employed to predict binding modes and optimize lead compounds.
Moreover, the incorporation of a fluorene-based chromophore into the molecular structure offers additional advantages beyond its role in peptide synthesis. Fluorene derivatives are known for their fluorescence properties, which can be exploited in diagnostic imaging and bioconjugation strategies. This feature could enable the development of probes or imaging agents that require high sensitivity and specificity for detecting biological markers associated with diseases. The 5-methylpiperidine ring also contributes to the compound's overall photophysical properties, potentially enhancing its suitability for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photodynamic therapy.
In terms of synthetic methodologies, this compound exemplifies the growing trend toward green chemistry principles in pharmaceutical manufacturing. The use of modular building blocks allows for scalable production while minimizing waste generation. Additionally, catalytic approaches have been explored to streamline reactions involving the Fmoc group, reducing reliance on harsh reagents or excessive purification steps. Such innovations align with regulatory pressures to develop environmentally sustainable processes that meet both economic and ecological standards.
From a regulatory perspective, compounds like this one must undergo rigorous testing to evaluate their safety and efficacy before entering clinical trials. The fluorenylmethoxycarbonyl moiety has been extensively studied in terms of toxicity profiles, but comprehensive data on its long-term effects are still limited. Therefore, future research should focus on assessing potential metabolites or degradation products that may arise during biological exposure or storage conditions. Similarly, the methylpentanoyl side chain, while structurally well-characterized, may introduce new pharmacokinetic challenges that need careful consideration during drug development.
The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI) is revolutionizing how new drugs are discovered and optimized. These tools enable researchers to rapidly evaluate large libraries of compounds for biological activity without extensive experimental validation upfront. In this context, computational modeling can predict how modifications like those present in this compound might affect its binding affinity or pharmacokinetic properties before synthetic efforts are initiated.
Collaborative efforts between academia and industry are essential for translating laboratory discoveries into clinically viable therapeutics. Open innovation models foster knowledge sharing while reducing redundant research efforts across different institutions worldwide. Such partnerships can accelerate progress by leveraging diverse expertise—from organic chemists specializing in complex molecule synthesis to bioinformaticians analyzing large datasets generated from high-content screening assays.
In conclusion,1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid represents a multifaceted compound with significant potential across multiple domains including pharmaceuticals,bioconjugation,and advanced materials science applications。 Its unique structural features make it an attractive candidate for further exploration through both experimental synthesis and computational modeling approaches。 As research continues to uncover new therapeutic targets,this type of innovative molecule will play an increasingly important rolein addressing unmet medical needs worldwide.
2172282-30-1 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}-5-methylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)